molecular formula C9H13BrN2O B8788063 4-bromo-1-(2-(dimethylamino)ethyl)pyridin-2(1H)-one

4-bromo-1-(2-(dimethylamino)ethyl)pyridin-2(1H)-one

Cat. No.: B8788063
M. Wt: 245.12 g/mol
InChI Key: AYNUDBSQRXLTKU-UHFFFAOYSA-N
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Description

4-bromo-1-(2-(dimethylamino)ethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H13BrN2O and its molecular weight is 245.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13BrN2O

Molecular Weight

245.12 g/mol

IUPAC Name

4-bromo-1-[2-(dimethylamino)ethyl]pyridin-2-one

InChI

InChI=1S/C9H13BrN2O/c1-11(2)5-6-12-4-3-8(10)7-9(12)13/h3-4,7H,5-6H2,1-2H3

InChI Key

AYNUDBSQRXLTKU-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCN1C=CC(=CC1=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-bromopyridine (0.10 g, 0.57 mmol) in DMSO (1.0 mL) was added KOH (0.13 g, 2.29 mmol) and the resulting reaction mixture was stirred for 10 min at room temperature followed by addition of N,N-dimethylaminoethylchloride.HCl (0.098 g, 0.68 mmol). The reaction mixture was then stirred at 40° C. for 1 h. After the completion of reaction (TLC monitoring), water was added to the reaction and extracted with EtOAc (3×25 mL). The combined organics was washed with brine, dried (Na2SO4), filtered and concentrated. The residue was triturated with ether to obtain the desired product (0.10 g, 72%). MS: 245.10 (M+H)+.
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
Quantity
0.13 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0.098 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
72%

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